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Compound of Interest

Compound Name: Lithium lactate

Cat. No.: B093041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lithium lactate, covering its

synthesis, physicochemical properties, and its significant roles in modulating key cellular

signaling pathways. This document is intended to serve as a core resource for researchers and

professionals in the fields of chemistry, pharmacology, and drug development.

Synthesis of Lithium Lactate
Lithium lactate is synthesized through a straightforward acid-base neutralization reaction. The

most common method involves the reaction of lactic acid with a lithium base, such as lithium

hydroxide or lithium carbonate.[1]

Synthesis via Neutralization with Lithium Hydroxide
The reaction equation for the synthesis of lithium lactate from lactic acid and lithium hydroxide

is as follows:

CH₃CH(OH)COOH + LiOH → CH₃CH(OH)COOLi + H₂O[1]

Experimental Protocol:

While specific, detailed protocols with reaction yields are not extensively documented in

publicly available literature, a general laboratory procedure can be outlined based on standard

acid-base titration and salt formation principles.
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Materials:

Lactic acid (e.g., 85-90% aqueous solution)

Lithium hydroxide monohydrate (LiOH·H₂O)

Deionized water

Ethanol (for purification)

pH indicator (e.g., phenolphthalein) or a pH meter

Procedure:

Reaction Setup: In a flask, dissolve a known quantity of lactic acid in deionized water.

Titration: Slowly add a standardized solution of lithium hydroxide to the lactic acid solution

while stirring. If using a pH indicator, continue addition until the endpoint is reached (a faint

pink color for phenolphthalein). If using a pH meter, titrate to a neutral pH of 7.0.

Evaporation: Gently heat the resulting lithium lactate solution to evaporate the water. This

can be done on a hot plate with stirring or using a rotary evaporator.

Purification by Recrystallization:

Dissolve the crude lithium lactate solid in a minimal amount of hot ethanol.

Allow the solution to cool slowly to room temperature, and then further cool in an ice bath

to induce crystallization.

Collect the purified lithium lactate crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethanol.

Dry the crystals under vacuum to remove any residual solvent.

Workflow for Lithium Lactate Synthesis:
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A flowchart of the synthesis and purification process for lithium lactate.

Physicochemical Properties of Lithium Lactate
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Lithium lactate is a white, amorphous solid that is highly soluble in water.[1] It exhibits optical

isomerism due to the chiral center in the lactate molecule, existing as L-lithium lactate and D-

lithium lactate.[1]

Property Value

Molecular Formula C₃H₅LiO₃

Molar Mass 96.01 g/mol

Appearance White to off-white amorphous solid/powder

Melting Point >300 °C

Solubility in Water 100 mg/mL

Specific Rotation ([α]D) -14° to -16° (for L-lithium lactate)

pKa (of Lactic Acid) ~3.86

Density ~1.2 g/cm³ (solution)

Spectroscopic Data
Spectroscopic techniques are essential for the structural elucidation and characterization of

lithium lactate.

¹H NMR: The proton NMR spectrum of lithium lactate in D₂O typically shows a quartet

around 4.1 ppm corresponding to the methine proton (CH) and a doublet around 1.3 ppm for

the methyl protons (CH₃).

¹³C NMR: The carbon NMR spectrum will show resonances for the carboxyl carbon, the

methine carbon, and the methyl carbon.

FTIR: The infrared spectrum of lithium lactate will exhibit characteristic absorption bands for

the hydroxyl (O-H), carboxylate (COO⁻), and C-H functional groups.

Raman Spectroscopy: Raman spectroscopy provides complementary information on the

vibrational modes of the molecule.
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Analytical Methods
Several analytical techniques can be employed for the quantification and analysis of lithium
lactate.

High-Performance Liquid Chromatography (HPLC)
A common method for the analysis of lactate is reverse-phase HPLC.

Experimental Protocol (General for Lactate):

Column: C18 column

Mobile Phase: An aqueous buffer, such as a dilute sulfuric acid solution.

Detection: UV detection at a low wavelength (e.g., 210 nm).

Quantification: Quantification is achieved by comparing the peak area of the sample to a

calibration curve prepared from standard solutions of lithium lactate.

Capillary Electrophoresis (CE)
Capillary electrophoresis is a high-resolution separation technique suitable for the analysis of

small ions like lactate.

Experimental Protocol (General for Lactate):

Capillary: Fused-silica capillary.

Background Electrolyte (BGE): A buffer solution, for example, containing 2-(N-

morpholino)ethanesulfonic acid (MES) and histidine.

Detection: Contactless conductivity detection (C⁴D) is often used for ions that lack a UV

chromophore.

Sample Preparation: Samples may require deproteinization, for instance, by mixing with

acetonitrile and methanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b093041?utm_src=pdf-body
https://www.benchchem.com/product/b093041?utm_src=pdf-body
https://www.benchchem.com/product/b093041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Pharmacological Relevance
The biological effects of lithium lactate are primarily attributed to the actions of the lithium ion,

which is a well-established mood stabilizer used in the treatment of bipolar disorder.[1] Lithium

exerts its therapeutic effects by modulating several intracellular signaling pathways.

Inhibition of Glycogen Synthase Kinase-3 (GSK-3)
Lithium is a direct and indirect inhibitor of GSK-3, a serine/threonine kinase involved in a wide

range of cellular processes.

Direct Inhibition: Lithium competes with magnesium ions (Mg²⁺), which are essential

cofactors for GSK-3 activity.

Indirect Inhibition: Lithium can lead to the activation of Akt (also known as Protein Kinase B),

which in turn phosphorylates and inactivates GSK-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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